Cas no 83767-80-0 (5-(Trifluoromethyl)-2(1H)-pyrimidinone)

83767-80-0 structure
Product name:5-(Trifluoromethyl)-2(1H)-pyrimidinone
5-(Trifluoromethyl)-2(1H)-pyrimidinone Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,5-(trifluoromethyl)-
- 2-Hydroxy-5-(trifluoromethyl)pyrimidine
- 5-(trifluoromethyl)-2-Pyrimidinone
- 5-(Trifluoromethyl)-2(1H)-pyrimidinone
- 5-(Trifluoromethyl)pyrimidin-2-ol
- 5-Trifluoromethylpyrimidin-2-one
- 5-(TRIFLUOROMETHYL)-1H-PYRIMIDIN-2-ONE
- AT12809
- 5-(trifluoromethyl)pyrimidin-2(1H)-one
- SCHEMBL2694870
- EN300-94953
- 5-trifluoromethyl pyrimidin-2-one
- 2(1H)-Pyrimidinone, 5-(trifluoromethyl)-
- AKOS006305553
- 5-trifluoromethyl-pyrimidin-2-one
- SCHEMBL10737492
- Z1198277070
- 83767-80-0
- CS-0264867
- LRHNKMCEVFTYGN-UHFFFAOYSA-N
- DTXSID30536600
- AB58634
-
- MDL: MFCD10696959
- Inchi: InChI=1S/C5H3F3N2O/c6-5(7,8)3-1-9-4(11)10-2-3/h1-2H,(H,9,10,11)
- InChI Key: KUAWDIFZEBBSPW-UHFFFAOYSA-N
- SMILES: C1=C(C=NC(=N1)O)C(F)(F)F
Computed Properties
- Exact Mass: 164.01974721g/mol
- Monoisotopic Mass: 164.01974721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5Ų
- XLogP3: 0.2
Experimental Properties
- Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (5.1 g/l) (25 º C),
5-(Trifluoromethyl)-2(1H)-pyrimidinone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | T220275-100mg |
5-(Trifluoromethyl)-2(1H)-pyrimidinone |
83767-80-0 | 100mg |
$ 580.00 | 2022-06-03 | ||
TRC | T220275-25mg |
5-(Trifluoromethyl)-2(1H)-pyrimidinone |
83767-80-0 | 25mg |
$ 220.00 | 2022-06-03 | ||
Chemenu | CM244280-1g |
5-(Trifluoromethyl)pyrimidin-2-ol |
83767-80-0 | 95% | 1g |
$795 | 2021-08-04 | |
TRC | T220275-50mg |
5-(Trifluoromethyl)-2(1H)-pyrimidinone |
83767-80-0 | 50mg |
$ 365.00 | 2022-06-03 | ||
Alichem | A039001954-1g |
2-Hydroxy-5-(trifluoromethyl)pyrimidine |
83767-80-0 | 98% | 1g |
$1310.31 | 2023-08-31 | |
Enamine | EN300-94953-1.0g |
5-(trifluoromethyl)pyrimidin-2-ol |
83767-80-0 | 95% | 1g |
$1357.0 | 2023-05-20 | |
Alichem | A039001954-10g |
2-Hydroxy-5-(trifluoromethyl)pyrimidine |
83767-80-0 | 98% | 10g |
$3708.10 | 2023-08-31 | |
Aaron | AR00GB8T-50mg |
2(1H)-Pyrimidinone, 5-(trifluoromethyl)- (9CI) |
83767-80-0 | 95% | 50mg |
$459.00 | 2025-02-14 | |
Aaron | AR00GB8T-250mg |
2(1H)-Pyrimidinone, 5-(trifluoromethyl)- (9CI) |
83767-80-0 | 95% | 250mg |
$949.00 | 2025-02-14 | |
Aaron | AR00GB8T-100mg |
2(1H)-Pyrimidinone, 5-(trifluoromethyl)- (9CI) |
83767-80-0 | 95% | 100mg |
$672.00 | 2025-02-14 |
5-(Trifluoromethyl)-2(1H)-pyrimidinone Related Literature
-
Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
-
Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
-
Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
-
Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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